Cas no 1514789-16-2 (2-1-(2-methoxy-4-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-methoxy-4-methylphenyl)cyclopropylacetic acid
• CAS No: 1514789-16-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6288795
• PubChem ID: 83690720
• Update Time: 2024-01-12

2-1-(2-methoxy-4-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxy-4-methylphenyl)cyclopropylacetic acid
• EN300-1739456
• 2-[1-(2-methoxy-4-methylphenyl)cyclopropyl]acetic acid
• 1514789-16-2

• Inchi： 1S/C13H16O3/c1-9-3-4-10(11(7-9)16-2)13(5-6-13)8-12(14)15/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： VXXCJPUBGBIYMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids